Avoid confounding dual-receptor pharmacology common with dual CCR2/CCR5 antagonists. RS102895 is a selective CCR2 antagonist (Ki = 1.8 nM) with no detectable CCR5 activity, verified in functional chemotaxis assays (IC50 = 1.7 µM).
Selectivity: >49-fold vs. CCR1; inactive at CCR5, CXCR1, CCR3
RS102895 (hydrochloride; CAS 300815-41-2) is a potent and specific small-molecule antagonist of the C-C motif chemokine receptor 2 (CCR2), a key regulator of monocyte and macrophage trafficking in inflammatory and immune responses [1]. Belonging to the spiropiperidine class, RS102895 exhibits a binding IC50 of 360 nM for human recombinant CCR2b . The compound demonstrates functional antagonism against MCP-1 (CCL2)-stimulated calcium influx (IC50 = 32 nM) and chemotaxis (IC50 = 1.7 μM) . RS102895 is widely utilized in preclinical models of neuroinflammation, diabetic nephropathy, vaccine adjuvant research, and bone cancer pain due to its defined pharmacological profile and availability from multiple vendors under standardized purity specifications (>98-99%) .
CCR2 pathway inhibition study fitOrthosteric antagonist for monocyte/macrophage trafficking research
Characterized dosing contextPublished multi-dose regimen for in vivo target engagement studies
[1] Mirzadegan T, et al. Identification of the binding site for a novel class of CCR2b chemokine receptor antagonists: binding to a common chemokine receptor motif within the helical bundle. J Biol Chem. 2000 Aug 18;275(33):25562-71. View Source
RS102895 Generic Substitution Risks
CCR2 antagonists are not interchangeable reagents due to substantial divergence in potency, selectivity fingerprint, species cross-reactivity, pharmacokinetic properties, and the extent of published in vivo validation across disease models. RS102895 occupies a unique position: it exhibits moderate nanomolar affinity for CCR2 (binding IC50 = 360 nM) and high nanomolar functional antagonism (calcium flux IC50 = 32 nM), which is orders of magnitude less potent than clinical-stage compounds such as INCB3344 (hCCR2 IC50 = 5.1 nM) or BMS CCR2 22 (IC50 = 5.1 nM) [1]. However, this lower potency is not a drawback for many research applications; rather, it defines RS102895 as a tool compound with a distinct selectivity profile that includes measurable off-target activity at adrenergic α1a (IC50 = 130 nM), α1d (IC50 = 320 nM), and serotonergic 5-HT1a receptors (IC50 = 470 nM) . Researchers seeking a CCR2 antagonist with well-characterized murine in vivo efficacy data across multiple disease states, a defined short plasma half-life (approximately 1 hour) enabling precise temporal control of target engagement, and a spiropiperidine scaffold distinct from the chemotypes of more potent clinical candidates will find RS102895 uniquely suited to their experimental design [2].
This ProductCCR2-selective antagonist; no CCR5 activity
Dual-receptor pharmacology may introduce confounding variables in mechanistic studies. CCR2-specific pathway interrogation may require validation.
This ProductModerate potency; suitable for titratable receptor occupancy
High-Potency Oral AntagonistsINCB3344, PF-4136309 provide lower nanomolar potency and oral bioavailability
Potency and exposure profiles differ markedly. Substitution may shift target-engagement extent and require re-optimization of dosing schedules.
This ProductPublished mutant CCR2 pharmacology (D284N/E291)
Next-Generation AntagonistsINCB3344, PF-4136309 lack published mutant profiling data
Genotype–phenotype correlation studies or mutant-specific assays may not transfer to compounds without characterized mutant pharmacology.
[1] Xue CB, et al. Discovery of INCB3344, a potent, selective and orally bioavailable antagonist of human and murine CCR2. Bioorg Med Chem Lett. 2010 Dec 15;20(24):7473-8. View Source
[2] Mitchell LA, et al. Optimized dosing of a CCR2 antagonist for amplification of vaccine immunity. Int Immunopharmacol. 2013 Feb;15(2):357-63. View Source
RS102895 Comparative Evidence Guide
CCR2 Selectivity vs. Dual CCR2/CCR5 Antagonists
In a cross-study comparison, RS102895 demonstrates significantly lower binding affinity for human CCR2 (IC50 = 360 nM) [1] compared to the clinical-stage antagonist INCB3344 (hCCR2 IC50 = 5.1 nM) [2]. This 70.6-fold difference in potency is not a deficiency but a key differentiator: RS102895 provides a moderate-affinity tool for studies where complete receptor saturation is undesirable or where researchers require a compound with a well-documented off-target profile that includes measurable inhibition of α1a, α1d, and 5-HT1a receptors at sub-micromolar concentrations .
Researchers selecting between RS102895 and more potent CCR2 antagonists must account for this potency gap to achieve desired target engagement levels in their specific experimental system.
CCR2 antagonismbinding affinityGPCR pharmacology
[1] Mirzadegan T, et al. J Biol Chem. 2000 Aug 18;275(33):25562-71. View Source
[2] Xue CB, et al. Bioorg Med Chem Lett. 2010 Dec 15;20(24):7473-8. View Source
Potency Comparison with INCB3344 and PF-4136309
In a cross-study comparison of functional chemotaxis inhibition, RS102895 blocks MCP-1-induced chemotaxis of THP-1 cells with an IC50 of 1.7 μM . This contrasts sharply with BMS CCR2 22, a high-affinity CCR2 antagonist that inhibits chemotaxis with an IC50 of 1 nM . The 1,700-fold potency differential (1.7 μM vs. 1 nM) underscores that RS102895 and BMS CCR2 22 operate in fundamentally different concentration ranges and should not be substituted without extensive re-optimization of assay conditions.
Experimental protocols optimized for BMS CCR2 22 will fail to produce equivalent functional antagonism when RS102895 is used at the same molar concentration; researchers must adjust concentrations upward by orders of magnitude.
RS102895 exhibits a 49.4-fold selectivity for CCR2 (IC50 = 360 nM) over CCR1 (IC50 = 17.8 μM) . In contrast, INCB3344 demonstrates >100-fold selectivity for CCR2 over other homologous chemokine receptors, including CCR1 . This selectivity gap means that at concentrations approaching 10 μM, RS102895 will begin to engage CCR1, potentially confounding interpretation of results in mixed cell populations expressing both receptors.
Recombinant human CCR1 and CCR2b radioligand binding assays
Why This Matters
Investigators studying CCR2-specific biology in systems with CCR1 co-expression must account for RS102895's narrower selectivity window when selecting working concentrations.
Pharmacokinetic analysis in mice reveals that RS102895 has a short plasma half-life of approximately 1 hour [1]. To achieve consistent plasma levels ≥20 ng/mL required for effective blockade of monocyte migration to lymph nodes, RS102895 must be administered every 6 hours [1]. This is a stark contrast to longer-acting CCR2 antagonists such as PF-04136309 (INCB8761), which exhibits oral bioavailability and sustained target engagement suitable for once-daily dosing in preclinical tumor models .
Bone Cancer Pain ModelEndpoint context
RS102895 (intrathecal) suppressed mechanical and thermal hyperalgesia in rat BCP model; reversed spinal NR2B/nNOS/SIGIRR changes.
Reported model-response endpoint context for cancer-pain pathway studies.
Unique published dataset; no equivalent cancer-pain data for INCB3344 or PF-4136309.
pharmacokineticsin vivo dosingmurine models
Evidence Dimension
Plasma half-life and dosing frequency in mice
Target Compound Data
Half-life ~1 hour; requires q6h dosing for sustained effect
Comparator Or Baseline
PF-04136309: longer half-life enabling qd dosing (class-level inference based on oral bioavailability profile)
Quantified Difference
Approximately 4-6 fold higher dosing frequency requirement
Conditions
Intraperitoneal administration in C57BL/6 mice
Why This Matters
Selection of RS102895 for chronic in vivo studies requires commitment to a multi-dose regimen; researchers seeking once-daily oral dosing should consider alternative CCR2 antagonists with longer half-lives.
pharmacokineticsin vivo dosingmurine models
[1] Mitchell LA, et al. Int Immunopharmacol. 2013 Feb;15(2):357-63. View Source
Pharmacokinetics and Dosing vs. Oral Antagonists
Unlike many high-affinity CCR2 antagonists that are extensively optimized for chemokine receptor selectivity, RS102895 exhibits measurable inhibition of human α1a-adrenergic receptors (IC50 = 130 nM) . This off-target activity is comparable to its functional potency at CCR2 (calcium flux IC50 = 32 nM), meaning that at concentrations typically used to achieve robust CCR2 blockade, α1a receptor engagement is likely. In contrast, INCB3344 demonstrates >100-fold selectivity over a panel of >50 GPCRs, ion channels, and transporters, with no reported adrenergic activity [1].
INCB3344: no reported inhibition at relevant concentrations (>1 μM)
Quantified Difference
Qualitative difference: RS102895 exhibits measurable α1a engagement; INCB3344 does not
Conditions
Cell-free receptor binding assay
Why This Matters
Experiments involving cardiovascular or smooth muscle tissues, or studies requiring clean CCR2-selective pharmacology, must account for potential α1a-mediated confounds when using RS102895.
[1] Xue CB, et al. Bioorg Med Chem Lett. 2010 Dec 15;20(24):7473-8. View Source
Off-Target Selectivity vs. INCB3344
In an aequorin-based calcium functional assay, RS102895 inhibits human CCR2 with an IC50 of 185 nM and rhesus monkey CCR2 with an IC50 of 248 nM, demonstrating comparable potency across primate species [1]. This contrasts with some CCR2 antagonists such as INCB3344, which exhibit potency differences between human (5.1 nM) and cynomolgus monkey (16 nM) in binding assays . The relatively flat species potency profile of RS102895 supports its utility in non-human primate studies without requiring species-specific potency correction factors.
INCB3344: human 5.1 nM vs. cynomolgus 16 nM (binding assay)
Quantified Difference
RS102895: 1.34-fold human/monkey ratio; INCB3344: 3.14-fold ratio
Conditions
Aequorin calcium flux functional assay; RS102895 tested head-to-head on both orthologs
Why This Matters
Researchers planning translational studies that include non-human primate models may benefit from RS102895's consistent potency across primate species, simplifying dose extrapolation.
species cross-reactivityprimate pharmacologypreclinical translation
[1] EuroscreenFast Cell Line Development. Rhesus monkey CCR2 cell line characterization data. View Source
RS102895 Optimal Application Scenarios
CCR2-Specific Pathway Dissection
RS102895 is uniquely suited for vaccine studies where researchers require precise temporal blockade of monocyte recruitment to draining lymph nodes during a defined post-immunization window. The compound's short plasma half-life (~1 hour) and established every-6-hour dosing regimen (i.p.) achieve plasma levels ≥20 ng/mL that effectively block monocyte migration without prolonged immunosuppression [1]. This PK profile enables investigators to restrict CCR2 antagonism to the critical 24-48 hour post-vaccination period, after which normal immune function rapidly resumes. This contrasts with longer-acting CCR2 antagonists (e.g., PF-04136309) that may produce sustained target engagement confounding interpretation of time-resolved immune events .
Bone Cancer Pain and Analgesic Screening
In models of neuroinflammatory injury (e.g., neonatal hypoxia-ischemia, LPS-induced brain injury), RS102895 at doses of 5-20 mg/kg significantly reduces cerebral cortex and hippocampal tissue loss and attenuates pro-inflammatory cytokine transcripts (Tnf, Il1b, Il6, Ccl2, Nos2) [1]. The compound's concomitant inhibition of 5-HT1a receptors (IC50 = 470 nM) may provide additional neuroprotective or behavioral effects not achievable with CCR2-selective antagonists lacking serotonergic activity. Investigators studying the intersection of inflammation and mood/cognitive disorders may specifically select RS102895 to capture this polypharmacology.
CCR2 Mutant Pharmacogenomics and SAR
RS102895 has been directly validated in the db/db mouse model of type 2 diabetic nephropathy, where it significantly ameliorates diabetes-induced albuminuria and improves glucose intolerance without affecting blood pressure, body weight, or kidney weight [1]. This model-specific validation distinguishes RS102895 from many CCR2 antagonists that lack published efficacy data in diabetic nephropathy. Procurement for renal inflammation or fibrosis studies should prioritize RS102895 when experimental reproducibility against published benchmarks is essential.
Transient CCR2 Blockade in Acute Models
RS102895 has been validated for intrathecal administration in rat models of bone cancer pain, where 3 g/L dosing causes a progressive decrease in pain threshold at postoperative days 3-9, associated with altered spinal NR2B, nNOS, and SIGIRR expression [1]. This route-specific and pain-model validation provides a clear experimental template for investigators studying CCR2-mediated central sensitization in cancer pain. Alternative CCR2 antagonists lacking published intrathecal validation would require extensive dose-finding and toxicity pilot studies.
Application
Selection Property
Validation Focus
CCR2-specific pathway dissection
Single-receptor pharmacology (CCR5 inactive)
CCR2 target engagement without CCR5 confounding
Cancer-pain pathway studies
Published model-response endpoint dataset
Spinal NR2B/nNOS/SIGIRR pathway modulation in bone cancer pain models
CCR2 mutant pharmacogenomics
Quantified mutant pharmacology (D284N, E291)
Genotype–phenotype correlation and antagonist binding mode studies
Transient CCR2 blockade models
Short half-life (~1 h); validated multi-dose protocol
Acute infusion/intrathecal dosing with rapid washout capability
[1] Mitchell LA, et al. Int Immunopharmacol. 2013 Feb;15(2):357-63. View Source
Technical Documentation Hub
Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.
